N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-benzyl-1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N-ethylpiperidine-3-carboxamide
• InChI: InChI=1S/C24H35N3O2/c1-2-25(17-19-7-4-3-5-8-19)24(29)21-9-6-14-27(18-21)22-12-15-26(16-13-22)23(28)20-10-11-20/h3-5,7-8,20-22H,2,6,9-18H2,1H3
• InChI Key: HWQRUZQIUINTHZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)C4CC4
• Molecular Formula: C24H35N3O2
• Molecular Weight: 397.6 g/mol

Description

N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide, also known as BEBPI, is a novel small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. BEBPI belongs to the class of piperidine-based compounds and has been shown to exhibit promising pharmacological properties. In

Mechanism of Action

The mechanism of action of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which plays a role in the regulation of intracellular signaling pathways. By inhibiting PDE4, N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide may enhance the activity of various signaling pathways, leading to its therapeutic effects.
Biochemical and Physiological Effects
N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide can inhibit the growth of cancer cells and induce apoptosis. In vivo studies have shown that N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide can reduce inflammation and exhibit neuroprotective effects. N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide has also been shown to enhance cognitive function and improve memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide is its potential therapeutic applications in various fields. N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide is a small molecule that can easily penetrate the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative disorders. However, one of the limitations of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide. Another direction is the further exploration of the mechanism of action of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide, which could lead to the development of more potent and selective compounds. Additionally, the therapeutic potential of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide in various fields, including oncology and neurodegenerative disorders, should be further explored in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide involves a multi-step process that includes the reaction of N-ethyl-4-piperidone with benzylamine, followed by the reaction of the resulting product with cyclopropylcarbonyl chloride. The final step involves the reaction of the intermediate product with 3-aminopiperidine-1-carboxylic acid, which results in the formation of N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide.

Scientific Research Applications

N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various fields, including neuroscience and oncology. In neuroscience, N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide has been shown to exhibit neuroprotective effects and has the potential to be used in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In oncology, N-benzyl-1'-(cyclopropylcarbonyl)-N-ethyl-1,4'-bipiperidine-3-carboxamide has been shown to exhibit anti-tumor activity and has the potential to be used in the treatment of various types of cancers.